N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C25H24ClNO/c1-16-6-4-8-19(12-16)25(20-9-5-7-17(2)13-20)15-22(25)24(28)27-23-14-21(26)11-10-18(23)3/h4-14,22H,15H2,1-3H3,(H,27,28)
• InChI Key: UNIWXMFSNRRLDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CC2C(=O)NC3=C(C=CC(=C3)Cl)C)C4=CC=CC(=C4)C
• Molecular Formula: C25H24ClNO
• Molecular Weight: 389.9 g/mol

Description

“N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide” is a synthetic organic compound. It belongs to the class of cyclopropane carboxamides, which are known for their diverse applications in various fields, including medicinal chemistry and materials science. The compound’s unique structure, featuring a cyclopropane ring and multiple aromatic groups, makes it an interesting subject for chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide” typically involves the following steps:

Formation of the Cyclopropane Ring: This can be achieved through a cyclopropanation reaction, where a suitable alkene is treated with a carbene precursor under controlled conditions.

Introduction of Aromatic Groups: The aromatic groups can be introduced through Friedel-Crafts alkylation or acylation reactions.

Amidation: The final step involves the formation of the carboxamide group by reacting the cyclopropane derivative with an amine under appropriate conditions.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimized reaction conditions to maximize yield and minimize costs. This could include the use of catalysts, high-pressure reactors, and continuous flow systems.

Chemical Reactions Analysis

Types of Reactions

“N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: The aromatic groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are typically used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or acids, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Possible applications in drug development, particularly in designing molecules with specific biological activities.

Industry: Use in the production of materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of “N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide” would depend on its specific application. In a biological context, it could interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity through binding interactions. The pathways involved would vary based on the target and the biological system.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-methylphenyl)-2,2-diphenylcyclopropane-1-carboxamide
• N-(5-chloro-2-methylphenyl)-2,2-bis(4-methylphenyl)cyclopropane-1-carboxamide
• N-(5-chloro-2-methylphenyl)-2,2-bis(3-chlorophenyl)cyclopropane-1-carboxamide

Uniqueness

The uniqueness of “N-(5-chloro-2-methylphenyl)-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide” lies in its specific substitution pattern on the cyclopropane ring and the presence of multiple aromatic groups. These structural features can impart distinct chemical and physical properties, making it valuable for specific applications.